Cas no 548-51-6 (2-hydroxy-3-isopropyl-6-methylbenzoic Acid)

2-hydroxy-3-isopropyl-6-methylbenzoic Acid Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-6-methyl-3-(1-methylethyl)-
• 2-Hydroxy-3-isopropyl-6-methylbenzoic acid
• 2-hydroxy-6-methyl-3-propan-2-ylbenzoic acid
• 2-Hydroxy-3-isopropyl-6-methyl-benzoesaeure
• 2-Thymolcarboxylic acid
• 2-Thymotic acid
• 3-Isopropyl-6-methylsalicylic acid
• 6-Methyl-3-isopropylsalicylic acid
• Orthothymotic acid
• o-Thymolcarboxylic acid
• o-Thymotic acid
• o-Thymotinic acid
• thymotic acid
• BSPBio_003277
• NSC68360
• BRD-K95788524-001-02-4
• UNII-GF566F3K7L
• 2-Hydroxy-3-isopropyl-6-methylbenzoic acid, 98%
• Spectrum5_001130
• p-CYMENE-2-CARBOXYLIC ACID, 3-HYDROXY-
• 2-hydroxy-6-methyl-3-(propan-2-yl)benzoic acid
• SPBio_000456
• 548-51-6
• EINECS 208-949-4
• KBioGR_000356
• 2-Methyl-5-isopropylsalicyclic acid
• MLS002207117
• AKOS005174254
• CS-0327006
• 6-methyl-2-oxidanyl-3-propan-2-yl-benzoic acid
• ORTHOTHYMOTINIC ACID
• CHEBI:93677
• Spectrum3_001779
• 3-Isopropyl-6 methyl salicylic acid
• NSC-68360
• Benzoic acid, 2-hydroxy-6-methyl-3-(1-methylethyl)-
• NSC-76970
• 2-Hydroxy-6-methyl-3-(1-methylethyl)benzoic acid
• Spectrum4_000088
• MFCD00020270
• FT-0632365
• KBio2_001900
• GF566F3K7L
• 3-10-00-00629 (Beilstein Handbook Reference)
• o-Thymotinsaure
• O-THYMOTIC ACID [MI]
• KBio3_002778
• NSC76970
• CCG-40250
• FNWNGQGTFICQJU-UHFFFAOYSA-N
• KBioSS_001900
• DTXSID80203279
• BRN 2578282
• 3-Hydroxy-2-p-cymenecarboxylic acid
• KBio2_007036
• SMR001306720
• InChI=1/C11H14O3/c1-6(2)8-5-4-7(3)9(10(8)12)11(13)14/h4-6,12H,1-3H3,(H,13,14
• SCHEMBL503619
• NS00007483
• A830383
• Spectrum2_000438
• KBio2_004468
• CHEMBL1905986
• 3-Hydroxy-p-cymene-2-carboxylic acid
• Spectrum_001420
• P-CYMENE-2-CARBOXYLIC ACID, 3-HYDROXY
• Q27165372
• NSC 68360
• DB-052656
• G67833
• +Expand

• MDL： MFCD00020270
• InChIKey： FNWNGQGTFICQJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-6(2)8-5-4-7(3)9(10(8)12)11(13)14/h4-6,12H,1-3H3,(H,13,14)
• SMILES： CC(C)C1=C(C(=C(C)C=C1)C(=O)O)O

Computed Properties

• Exact Mass: 194.09400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: 13
• Surface Charge: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: 2.52220
• PSA: 57.53000
• Merck: 13,9485
• Refractive Index: 1.5087 (estimate)
• Boiling Point: 290.67°C (rough estimate)
• Melting Point: 127-129 °C (lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 159.3±24.4 °C
• Density: 1.1130 (rough estimate)